Cas no 2171617-57-3 (4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171617-57-3
• MF: C₂₆H₂₂BrFN₂O₅
• MW: 541.365689754486
• CID: 6182900
• PubChem ID: 165808269
• Update Time: 2025-06-14

4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171617-57-3
• 4-[(3-bromo-5-fluorophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1513498

• Inchi： 1S/C26H22BrFN2O5/c27-15-11-16(28)13-17(12-15)29-25(33)23(9-10-24(31)32)30-26(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-13,22-23H,9-10,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： BEHFFOWJGNWIML-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 540.06961g/mol
• Monoisotopic Mass: 540.06961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171617-57-3)

The compound 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171617-57-3) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 3-bromo-5-fluorophenyl moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has surged, driven by advancements in peptide-based drug discovery. The compound's ability to facilitate solid-phase peptide synthesis (SPPS) has made it indispensable in laboratories worldwide. With the rise of personalized medicine and biologics, this compound is gaining attention for its compatibility with high-throughput screening platforms and its role in creating peptide libraries.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's stability under basic conditions and its ease of deprotection. The Fmoc group in 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid ensures minimal side reactions, making it a preferred choice for peptide elongation. Additionally, the bromo and fluoro substituents on the phenyl ring offer unique reactivity for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid production is a hot topic. Manufacturers are optimizing synthetic routes to meet the demands of contract research organizations (CROs) and pharmaceutical companies. The compound's purity and consistency are critical, especially for applications in GMP-compliant environments. Recent discussions in scientific forums highlight its potential in antibody-drug conjugates (ADCs), where precise chemical modifications are essential.

Another area of interest is the compound's role in proteomics and chemical biology. Researchers are exploring its utility in activity-based protein profiling (ABPP), a technique gaining traction for identifying enzyme targets in complex biological systems. The 3-bromo-5-fluorophenyl group's electrophilic properties make it a candidate for designing covalent inhibitors, a strategy increasingly adopted in oncology drug development.

Environmental and safety considerations are also paramount. While 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound's stability under standard storage conditions (typically at -20°C) ensures its longevity, reducing waste and aligning with green chemistry principles.

In summary, 4-(3-bromo-5-fluorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171617-57-3) represents a versatile tool in modern drug discovery. Its applications span from peptide therapeutics to chemical probes, reflecting the compound's adaptability to evolving scientific needs. As the pharmaceutical industry continues to prioritize precision medicine, this compound is poised to play a pivotal role in shaping future innovations.